![molecular formula C21H22O11 B3026592 (2R)-Eriodictyol-7-O-beta-D-glucopyranoside CAS No. 1021946-00-8](/img/structure/B3026592.png)
(2R)-Eriodictyol-7-O-beta-D-glucopyranoside
Overview
Description
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, the conditions under which the reaction occurs, and the yield of the final product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It can include studying its reactivity, what products are formed during the reaction, and under what conditions the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties such as solubility, melting point, boiling point, and reactivity. These properties can often be predicted based on the compound’s structure .Scientific Research Applications
Inhibitory Activities for Aldose Reductase : Matsuda et al. (2002) isolated two new flavanone glycosides, including (2R)-eriodictyol 7-O-beta-D-glucopyranosiduronic acids, from the flowers of Chrysanthemum indicum L. These compounds showed inhibitory activity for rat lens aldose reductase (Matsuda, Morikawa, Toguchida, Harima, & Yoshikawa, 2002).
Separation and Characterization : Pan et al. (2008) successfully separated a pair of flavanone glucoside diastereomers, including (2R)-eriodictyol-7-O-beta-d-glucopyranoside, using high-performance liquid chromatography and capillary electrophoresis (Pan, Zhang, Yan, Tai, Xiao, Zou, Zhou, & Wu, 2008).
Antiviral Activities : Zhong et al. (2016) identified a new flavonoid glycoside, eriodictyol 7-O-(6″-caffeoyl)-β-D-glucopyranoside, along with other compounds from Elsholtzia bodinieri, exhibiting potent anti-HCV activities (Zhong, Feng, Li, Xia, & Li, 2016).
Antioxidant Properties : Yao et al. (2006) isolated new flavanone glucosides, including (2R)-eriodictyol 7,4'-di-O-beta-D-glucopyranoside, from Viscum coloratum, showing potent antioxidative activities (Yao, Liao, Wu, Lei, Liu, Chen, Chen, & Zhou, 2006).
Activation of Nrf2 Signaling Pathway : Hu et al. (2012) identified eriodictyol-7-O-glucoside as a novel activator of the Nrf2 signaling pathway, which could confer protection against cisplatin-induced toxicity (Hu, Zhang, Wang, Lou, & Ren, 2012).
These studies suggest that this compound has significant potential in medicinal research, especially in areas related to its antioxidant, antiviral, and aldose reductase inhibitory activities.
Scientific Research Applications of this compound
Inhibitory Activities
This compound, along with its isomer (2S)-eriodictyol 7-O-beta-D-glucopyranosiduronic acid, was found to show inhibitory activity for rat lens aldose reductase. This suggests potential applications in managing complications related to diabetes, such as cataracts (Matsuda, Morikawa, Toguchida, Harima, & Yoshikawa, 2002).
Separation and Analysis
A study demonstrated the successful separation of this compound from Balanophora involucrata Hook. f. using high-performance liquid chromatography, highlighting its significance in analytical chemistry and pharmacognosy (Jian-yu Pan, Zhang, Yan, Tai, Xiao, Zou, Zhou, & Wu, 2008).
Antioxidative Activities
Studies have identified this compound as a compound with antioxidative properties. Its structure and antioxidative activity were evaluated, revealing its potential in combating oxidative stress (Yao, Liao, Wu, Lei, Liu, Chen, Chen, & Zhou, 2006).
Bioavailability and Metabolic Pathways
A sensitive LC-MS/MS method was developed for the determination of eriodictyol-8-C-β-d-glucopyranoside (a related compound) in rat plasma, providing insights into its bioavailability and metabolism. This research contributes to understanding the pharmacokinetics of similar flavonoid glycosides (Qiu, Fu, Zhang, Gong, & Wang, 2015).
Activation of Protective Cellular Pathways
Eriodictyol-7-O-glucoside was identified as a potent activator of the Nrf2 signaling pathway, offering protection against oxidative stress and cytotoxicity. This finding points to its potential use in mitigating the effects of environmental stressors on cells (Hu, Zhang, Wang, Lou, & Ren, 2012).
Antiprotozoal Properties
A study on Saracha punctata revealed the isolation of 7-O-beta-D-glucopyranosyl-eriodictyol, exhibiting significant antiplasmodial activity. This suggests its potential application in antiprotozoal therapies (Moretti, Sauvain, Lavaud, Massiot, Bravo, & Muñoz, 1998).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(2R)-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-5,14,16,18-25,27-29H,6-7H2/t14-,16-,18-,19+,20-,21-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFHNDRXYHOLSH-RSXXEETQSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22O11 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.